N'-(isonicotinoyloxy)-3-methylbenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(3-methylphenyl)methylidene]amino] pyridine-4-carboxylate
• InChI: InChI=1S/C14H13N3O2/c1-10-3-2-4-12(9-10)13(15)17-19-14(18)11-5-7-16-8-6-11/h2-9H,1H3,(H2,15,17)
• InChI Key: DWHKITNSIJVTQF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=NOC(=O)C2=CC=NC=C2)N
• Isomeric SMILES: CC1=CC(=CC=C1)/C(=N/OC(=O)C2=CC=NC=C2)/N
• Molecular Formula: C14H13N3O2
• Molecular Weight: 255.27 g/mol
• Solubility: 29.1 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(isonicotinoyloxy)-3-methylbenzenecarboximidamide, also known as INH-OCH3, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N'-(isonicotinoyloxy)-3-methylbenzenecarboximidamide is not fully understood, but it has been suggested that it may interact with cellular proteins and enzymes, leading to changes in cell function. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines and prostaglandins, which are involved in inflammation. This compound has also been found to inhibit the growth of cancer cells and exhibit antimicrobial activity against various microorganisms.

Advantages and Limitations for Lab Experiments

One advantage of using N'-(isonicotinoyloxy)-3-methylbenzenecarboximidamide in lab experiments is its ability to penetrate cell membranes, making it a potential drug delivery system. However, its mechanism of action is not fully understood, and further research is needed to determine its efficacy and safety.

Future Directions

There are several future directions for research on N'-(isonicotinoyloxy)-3-methylbenzenecarboximidamide. One area of interest is its potential as a drug delivery system for targeted therapy. It may also be investigated for its potential in treating inflammatory diseases and cancer. Further studies are needed to determine its safety and efficacy in humans. Additionally, the synthesis of this compound can be improved to increase yield and purity.
In conclusion, this compound is a chemical compound with potential applications in various fields of scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various applications.

Synthesis Methods

N'-(isonicotinoyloxy)-3-methylbenzenecarboximidamide can be synthesized through a reaction between isonicotinic acid and 3-methylbenzenecarboximidamide in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting product is a white crystalline powder with a molecular weight of 278.30 g/mol.

Scientific Research Applications

N'-(isonicotinoyloxy)-3-methylbenzenecarboximidamide has been found to have potential applications in various fields of scientific research, including medicinal chemistry, drug discovery, and biotechnology. It has been studied for its anti-inflammatory, anti-tumor, and anti-microbial properties. This compound has also been investigated for its potential as a drug delivery system due to its ability to penetrate cell membranes.